Cas no 1698677-78-9 (1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine
• CAS No: 1698677-78-9
• MF: C₁₀H₉BrFN₃
• MW: 270.100964307785
• CID: 6313052
• PubChem ID: 108265279
• Update Time: 2025-05-19

1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine
• 1698677-78-9
• 1-[(2-bromo-4-fluorophenyl)methyl]-1H-imidazol-2-amine
• EN300-1110134

• Inchi： 1S/C10H9BrFN3/c11-9-5-8(12)2-1-7(9)6-15-4-3-14-10(15)13/h1-5H,6H2,(H2,13,14)
• InChI Key： GAOWVLABAMOGIE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1C=CN=C1N)F

Computed Properties

• Exact Mass: 268.99639g/mol
• Monoisotopic Mass: 268.99639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine

1-(2-Bromo-4-Fluorophenyl)methyl-1H-imidazol-2-amine: A Comprehensive Overview

The compound 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine, with CAS No. 1698677-78-9, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a fluorine atom, and an imidazole ring in a specific spatial arrangement. The presence of these functional groups imparts distinctive chemical and biological properties, making it a valuable molecule for various applications.

The synthesis of 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine typically involves multi-step organic reactions, often utilizing bromination and fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its imidazole ring is known to exhibit bioisosteric properties, making it a suitable candidate for drug design targeting various therapeutic areas. For instance, studies have demonstrated its potential as an intermediate in the synthesis of anticancer agents, where its bromine and fluorine substituents contribute to enhanced pharmacokinetic profiles.

Recent studies have also highlighted the role of 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine in materials science. Its ability to form stable coordination complexes has led to its investigation as a building block for metal-organic frameworks (MOFs) and other porous materials. These materials hold potential applications in gas storage, catalysis, and sensing technologies.

The chemical stability and reactivity of this compound are influenced by its electronic structure. The bromine atom at the 2-position and the fluorine atom at the 4-position on the phenyl ring create a unique electronic environment that enhances its reactivity towards nucleophilic substitutions and electrophilic aromatic substitutions. This makes it an attractive substrate for further functionalization in organic synthesis.

In terms of biological activity, 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine has been evaluated for its potential as an antimicrobial agent. Initial assays suggest moderate activity against Gram-positive bacteria, with further optimization expected to enhance its efficacy. Additionally, its ability to modulate enzyme activity makes it a candidate for enzyme inhibition studies.

The environmental impact of this compound is another area of interest. Researchers have investigated its biodegradation pathways under various conditions, aiming to develop sustainable methods for its disposal. Results indicate that under aerobic conditions, the compound undergoes partial mineralization, though further studies are required to fully understand its environmental fate.

In conclusion, 1-(2-bromo-4-fluorophenyl)methyl-1H-imidazol-2-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.